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Introduction

CGI-1746 is a potent and highly selective, reversible inhibitor of Bruton's tyrosine kinase (BTK),
a critical enzyme in B-cell receptor (BCR) and Fc receptor (FcR) signaling pathways.[1][2][3] Its
high selectivity makes it a valuable tool for studying the role of BTK in various cellular
processes and a potential therapeutic agent for B-cell malignancies and autoimmune diseases.
These application notes provide detailed protocols for key in vitro assays to characterize the
activity of CGI-1746.

Mechanism of Action

CGI-1746 functions as an ATP-competitive inhibitor of BTK.[4] It binds to the unphosphorylated,
inactive conformation of BTK, stabilizing this state and preventing both autophosphorylation
and the transphosphorylation of downstream substrates necessary for enzyme activation.[2][5]
[6] This inhibition effectively blocks signaling cascades downstream of the B-cell receptor and
Fcy receptors.[3][7]

Data Presentation
Table 1: In Vitro Potency and Selectivity of CGI-1746
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Target Assay Type IC50 / Kd Selectivity
) ) ~1,000-fold vs. Tec
BTK In vitro kinase assay 1.9 nM (IC50) o
and Src family kinases
ATP-free competition
BTK o 1.5 nM (Kd) N/A
binding assay
N/A: Not Applicable
Cell TypelAssay Stimulant Measured Effect IC50
Murine B-cells anti-lgM Proliferation 134 nM
Human B-cells anti-lgM Proliferation 42 nM
Human CD27+1gG+ ] ]
N/A Proliferation 112 nM (average)
B-cells
Human
Monocytes/Macropha FcyRIll-induced TNFa production 47 nM
ges
Human
Monocytes/Macropha FcyRIll-induced IL-1( production 36 nM
ges
Human
Monocytes/Macropha FcyRIll-induced IL-6 production 353 nM
ges

Signaling Pathway
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Prepare serial dilutions
of CGI-1746

Add CGI-1746 dilutions . N . o w| Stop reaction and measure ADP » | Analyze data to
| orvehicle control Initiate reaction with ATP Incubate at 30°C > (ADP-Glo™) P Jetermine IC50

A4

\ 4

Add kinase buffer, BTK enzyme,
and substrate to wells

Isolate and purify Seed B-cells into Pre-incubate with Stimulate with
B-cells 96-well plates CGI-1746 dilutions anti-lgM antibody

\ Pulse with [*H]-Thymidine N N
Incubate for 48-72 hours |—>| or analyze with CFSE Measure proliferation Calculate IC50

Seed macrophages in Pre-treat with Stimulate with Measure cytokine levels
e Allow cells to adhere o i | | (o e Incubate for 18-24 hours Collect supernatant by ELISA Determine IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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